Cas no 2137730-74-4 (Sodium (2-bromo-5-fluorophenyl)methanesulfinate)

• Product Name: Sodium (2-bromo-5-fluorophenyl)methanesulfinate
• CAS No: 2137730-74-4
• MF: C₇H₅BrFNaO₂S
• MW: 275.070574522018
• CID: 6212162
• PubChem ID: 165455330
• Update Time: 2025-06-09

Sodium (2-bromo-5-fluorophenyl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• sodium (2-bromo-5-fluorophenyl)methanesulfinate
• 2137730-74-4
• EN300-724544
• Sodium (2-bromo-5-fluorophenyl)methanesulfinate

• Inchi： 1S/C7H6BrFO2S.Na/c8-7-2-1-6(9)3-5(7)4-12(10)11;/h1-3H,4H2,(H,10,11);/q;+1/p-1
• InChI Key： VLEVXFPIYOZPDC-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1CS(=O)[O-])F.[Na+]

Computed Properties

• Exact Mass: 273.90754g/mol
• Monoisotopic Mass: 273.90754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium (2-bromo-5-fluorophenyl)methanesulfinate

Sodium (2-bromo-5-fluorophenyl)methanesulfinate: A Comprehensive Overview

Sodium (2-bromo-5-fluorophenyl)methanesulfinate (CAS No. 2137730-74-4) is a specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique bromo and fluoro substituents, offers a versatile platform for the development of novel pharmaceuticals and advanced materials. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements of Sodium (2-bromo-5-fluorophenyl)methanesulfinate.

Chemical Structure and Properties

Sodium (2-bromo-5-fluorophenyl)methanesulfinate is a white crystalline solid with a molecular formula of C₈H₆BrFO₃SNa. The compound features a brominated and fluorinated phenyl ring attached to a methanesulfinate group, which is further stabilized by a sodium ion. The presence of these functional groups imparts unique chemical properties, such as high reactivity and stability under various reaction conditions. The compound's solubility in polar solvents like water and dimethyl sulfoxide (DMSO) makes it an ideal candidate for use in solution-phase reactions.

Synthesis Methods

The synthesis of Sodium (2-bromo-5-fluorophenyl)methanesulfinate can be achieved through several well-established routes. One common method involves the reaction of 2-bromo-5-fluorobenzyl chloride with sodium methanesulfinate in a polar solvent. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product with high yield and purity. Another approach involves the direct sulfonation of 2-bromo-5-fluorobenzene using sodium methanesulfinic acid in the presence of a suitable base. Both methods have been extensively studied and optimized to ensure reproducibility and scalability.

Applications in Organic Synthesis

Sodium (2-bromo-5-fluorophenyl)methanesulfinate has found numerous applications in organic synthesis due to its reactivity and functional group compatibility. One notable application is its use as an intermediate in the synthesis of complex organic molecules, particularly those with bromo and fluoro substituents. These substituents are crucial for modulating the electronic properties of target molecules, making them valuable in the design of pharmaceuticals, agrochemicals, and materials science.

In recent studies, Sodium (2-bromo-5-fluorophenyl)methanesulfinate has been utilized as a key building block in the synthesis of novel antiviral agents. For example, researchers at the University of California have reported the successful synthesis of a series of 2-bromo-5-fluorobenzyl derivatives with potent antiviral activity against influenza A virus. The bromo and fluoro substituents were found to enhance the binding affinity of these compounds to viral proteins, thereby improving their therapeutic potential.

Medicinal Chemistry Applications

The unique chemical structure of Sodium (2-bromo-5-fluorophenyl)methanesulfinate makes it an attractive candidate for medicinal chemistry applications. In particular, its ability to modulate biological activity through bromo and fluoro substitutions has been explored in various drug discovery programs. One such application is in the development of selective serotonin reuptake inhibitors (SSRIs), where the bromo and fluoro groups have been shown to enhance the selectivity and potency of these compounds.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Sodium (2-bromo-5-fluorophenyl)methanesulfinate in the synthesis of a novel SSRI with improved pharmacokinetic properties. The researchers demonstrated that the introduction of bromo and fluoro substituents significantly enhanced the blood-brain barrier permeability and metabolic stability of the compound, making it a promising candidate for further clinical development.

Recent Research Advancements

The field of organic chemistry is continually evolving, and recent advancements have further expanded the utility of Sodium (2-bromo-5-fluorophenyl)methanesulfinate. One notable area of research is its application in catalytic reactions. Scientists at Harvard University have developed a novel catalytic system that utilizes Sodium (2-bromo-5-fluorophenyl)methanesulfinate as a key reagent for C-H activation reactions. This system has shown remarkable efficiency in forming C-C bonds under mild conditions, opening new avenues for synthetic chemistry.

In addition to its use in catalysis, Sodium (2-bromo-5-fluorophenyl)methanesulfinate has also been explored for its potential in materials science. Researchers at MIT have synthesized polymer materials incorporating this compound as a functional monomer. The resulting polymers exhibit enhanced mechanical properties and thermal stability, making them suitable for use in advanced electronic devices and coatings.

Conclusion

Sodium (2-bromo-5-fluorophenyl)methanesulfinate (CAS No. 2137730-74-4) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure, characterized by bromo and fluoro substituents, offers significant advantages in terms of reactivity and functional group compatibility. Recent research advancements have further expanded its utility, highlighting its potential as a key reagent in various synthetic processes and as a building block for novel materials.